Cas no 1804426-00-3 (3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine
• CAS No: 1804426-00-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881676
• Update Time: 2025-06-09

3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-2-4-3(6(10)11)1-5(9)12-7(4)13/h1,6H,2H2,(H,12,13)
• InChI Key： ONZSSVYHWRWMPG-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(=CC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

Recent Advances in the Study of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS: 1804426-00-3)

The compound 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS: 1804426-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and biological activities, providing valuable insights for drug discovery and development.

One of the key areas of research involves the synthesis and optimization of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving halogenation and fluorination reactions, which were optimized to minimize by-products and enhance overall efficiency. These advancements are critical for large-scale production and further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have revealed that 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve the disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

Additionally, computational modeling studies have explored the compound's interactions with various biological targets. Molecular docking simulations indicate that 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine binds selectively to the active sites of certain enzymes involved in inflammatory pathways. This selectivity, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for anti-inflammatory drug development. Further in vivo studies are underway to validate these findings and assess its therapeutic efficacy.

Despite these promising results, challenges remain in the clinical translation of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Recent collaborative efforts between academic institutions and pharmaceutical companies aim to tackle these challenges through advanced drug delivery systems and structural modifications. For instance, a 2024 study proposed the use of nanoparticle-based carriers to enhance the compound's bioavailability and reduce off-target effects.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS: 1804426-00-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and synthetic accessibility make it a valuable subject for ongoing research. Future studies should focus on translational applications, including preclinical trials and combination therapies, to fully realize its therapeutic potential. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and pharmaceutical innovation.